4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide

• Molecular Formula: C13H20N4O2S
• Molecular Weight: 296.39 g/mol
• IUPAC Name: N-methyl-4-(4-prop-2-enylpiperazin-1-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C13H20N4O2S/c1-3-6-16-7-9-17(10-8-16)12-4-5-15-11-13(12)20(18,19)14-2/h3-5,11,14H,1,6-10H2,2H3
• InChI Key: GFNUIHWXBFEPQP-UHFFFAOYSA-N
• SMILES: CNS(=O)(=O)C1=C(C=CN=C1)N2CCN(CC2)CC=C

Description

4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide, also known as PMS, is a sulfonamide derivative that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide is not fully understood, but it is believed to act as a competitive inhibitor of carbonic anhydrase. This enzyme is involved in the regulation of pH in various tissues, and inhibition of its activity can lead to changes in cellular function. 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide has also been shown to modulate the activity of ion channels, including voltage-gated sodium channels and GABA(A) receptors.
Biochemical and Physiological Effects:
4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, modulation of neurotransmitter release, and changes in ion channel activity. It has also been shown to have anticonvulsant and anxiolytic effects in animal models, suggesting a potential therapeutic use for this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide in lab experiments is its ability to modulate various biological processes, making it a valuable tool for investigating a wide range of research questions. However, there are also limitations to its use, including the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research involving 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide. One area of interest is the development of new sulfonamide derivatives with improved specificity and efficacy. Another area of focus is the investigation of the potential therapeutic use of 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide and related compounds in various disease states, including epilepsy and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide and its effects on various biological processes.

Synthesis Methods

The synthesis of 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide involves the reaction of 4-allyl-1-piperazinecarboxamide with N-methyl-3-pyridinesulfonamide. The reaction is typically carried out in the presence of a catalyst, such as copper sulfate pentahydrate, and under reflux conditions. The resulting product is then purified through recrystallization to obtain pure 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide.

Scientific Research Applications

4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide has been widely used as a research tool in various scientific fields, including neuroscience, biochemistry, and pharmacology. It has been shown to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of neuronal excitability. 4-(4-allyl-1-piperazinyl)-N-methyl-3-pyridinesulfonamide has also been used to study the effects of sulfonamide derivatives on enzyme activity, as well as to investigate the role of these compounds in various disease states.